molecular formula C17H18O4 B8486521 2-(p-(Benzyloxy)phenoxy)-2-methylpropionic acid

2-(p-(Benzyloxy)phenoxy)-2-methylpropionic acid

Cat. No.: B8486521
M. Wt: 286.32 g/mol
InChI Key: IHQRCMUWPFBYLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(p-(Benzyloxy)phenoxy)-2-methylpropionic acid is a useful research compound. Its molecular formula is C17H18O4 and its molecular weight is 286.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H18O4

Molecular Weight

286.32 g/mol

IUPAC Name

2-methyl-2-(4-phenylmethoxyphenoxy)propanoic acid

InChI

InChI=1S/C17H18O4/c1-17(2,16(18)19)21-15-10-8-14(9-11-15)20-12-13-6-4-3-5-7-13/h3-11H,12H2,1-2H3,(H,18,19)

InChI Key

IHQRCMUWPFBYLW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C(=O)O)OC1=CC=C(C=C1)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 10.0 g of hydroquinone monobenzyl ether in 40 ml of hexamethylphosphoramide is added 2.7 g of sodium methoxide. The mixture is stirred 10 minutes and 10.3 g of ethyl 2-bromoisobutyrate is added. The mixture is heated at 120° C. for 22 hours. After standing, the mixture is filtered. The solid is dissolved in 150 ml of ethanol-water (9:1) and 10 g of potassium hydroxide is added. The mixture is refluxed for 6 hours, acidified with concentrated hydrochloric acid, diluted with water, filtered and the solid washed with water to give crystals. The crystals ae dissolved in aqueous sodium hydroxide and the solution extracted once with chloroform and once with ether. The aqueous layer is acidified with concentrated hydrochloric acid and the mixture filtered. The solid is recrystallized from glacial acetic acid to give white crystals, mp 134°-137° C.
Name
hydroquinone monobenzyl ether
Quantity
10 g
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
2.7 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
10.3 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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